N-(2-{[2,2'-bithiophene]-5-yl}-2-hydroxyethyl)propanamide

• IUPAC Name: N-[2-hydroxy-2-(5-thiophen-2-ylthiophen-2-yl)ethyl]propanamide
• InChI: InChI=1S/C13H15NO2S2/c1-2-13(16)14-8-9(15)10-5-6-12(18-10)11-4-3-7-17-11/h3-7,9,15H,2,8H2,1H3,(H,14,16)
• InChI Key: ANIBLZOGMGUVPL-UHFFFAOYSA-N
• Canonical SMILES: CCC(=O)NCC(C1=CC=C(S1)C2=CC=CS2)O
• Molecular Formula: C13H15NO2S2
• Molecular Weight: 281.4 g/mol

Description

Propanamide is an organic compound with the chemical formula CH3CH2C=O(NH2). It is the amide of propanoic acid and is a mono-substituted amide. Organic compounds of the amide group can react in many different organic processes to form other useful compounds for synthesis.

Synthesis Analysis

Propanamide can be prepared by the condensation reaction between urea and propanoic acid, or by the dehydration of ammonium propionate. A study has also shown the catalyst-free sonosynthesis of highly substituted propanamide derivatives in water.

Chemical Reactions Analysis

Propanamide, being an amide, can participate in a Hoffman rearrangement to produce ethylamine gas.

Physical And Chemical Properties Analysis

Propanamide is a yellow liquid with a molar mass of 73.095 g·mol−1. It has a density of 1.042 g/mL, a melting point of 80 °C, and a boiling point of 213 °C. It is very soluble in water.

Scientific Research Applications

Organic Photodetectors

• BHBT2 has been synthesized and characterized as a solution-processable small organic material. . Its absorption properties in the UV range make it suitable for detecting ultraviolet light.

Hole Transport Materials (HTMs) for Perovskite Solar Cells (PSCs)

• Theoretical studies have investigated novel HTMs based on the 2,2’-bithiophene core, including derivatives like DFBT1–DFBT7 . These molecules exhibit lower band gaps and enhanced photophysical properties compared to the model molecule. .

Antibacterial Activity

• While not directly related to solar cells, it’s interesting to note that propanamide derivatives have been synthesized and evaluated for their antibacterial activity. .

Mechanism of Action

Target of Action

It is known that compounds with a bithiophene core have been used as hole-transport materials (htms) for perovskite solar cells (pscs) .

Biochemical Pathways

It is known that bithiophene-based compounds play a crucial role in the electron transport chain in the context of perovskite solar cells .

Result of Action

It is known that bithiophene-based compounds, when used as htms, can enhance the efficiency of perovskite solar cells .

Action Environment

It is known that the performance of bithiophene-based compounds as htms can be influenced by factors such as temperature and light exposure .

Safety and Hazards

According to the safety data sheet for propanamide, it causes skin irritation and serious eye irritation. It may also cause respiratory irritation.

Future Directions

Compounds containing thiophene, bithiophene or oligothiophene motifs are particularly popular because they are used in various fields of science and technology, ranging from organic chemistry and synthesis to material science, technology, medicine and pharmaceutical science. Therefore, new structures containing the abovementioned motifs are still being synthesized and the possibilities of their practical application intensively tested.